Cas no 1039319-94-2 (4-(1-sulfanylethyl)phenol)

• Product Name: 4-(1-sulfanylethyl)phenol
• CAS No: 1039319-94-2
• Molecular Formula: C₈H₁₀OS
• Molecular Weight: 154.229401111603
• CID: 6572156
• PubChem ID: 43124097

4-(1-sulfanylethyl)phenol Properties

Names and Identifiers

• 4-(1-sulfanylethyl)phenol
• Phenol, 4-(1-mercaptoethyl)-

• InChIKey： ZSZDWIZXMJRQDY-UHFFFAOYSA-N
• Inchi： 1S/C8H10OS/c1-6(10)7-2-4-8(9)5-3-7/h2-6,9-10H,1H3
• SMILES： C1(O)=CC=C(C(S)C)C=C1

Computed Properties

• Exact Mass: 154.04523611g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.04523611g/mol
• Heavy Atom Count: 10
• Complexity: 97.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• Boiling Point: 267.8±15.0 °C(Predicted)
• pka: 9.86±0.26(Predicted)
• Density: 1.138±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids